Cas no 36588-29-1 (Benzene,(octadecyloxy)-)
Benzene,(octadecyloxy)- structure
Product Name:Benzene,(octadecyloxy)-
CAS No:36588-29-1
MF:C24H42O
MW:346.589687824249
CID:318907
PubChem ID:292601
Update Time:2025-04-19
Benzene,(octadecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,(octadecyloxy)-
- octadecoxybenzene
- (octadecyloxy)benzene
- 1-Phenoxyoctadecan
- 1-phenoxyoctadecane
- AC1L6ICL
- AC1Q57KY
- NSC158447
- octadecyl phenyl ether
- octadecyloxybenzene
- octadecyl-phenyl ether
- Octadecyl-phenyl-aether
- phenyl octadecyl ether
- STK086765
- SureCN1517457
- AKOS001584331
- 36588-29-1
- QDYGCAOQFANHSG-UHFFFAOYSA-N
- SCHEMBL1517457
- DTXSID90303471
- NSC-158447
-
- Inchi: 1S/C24H42O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-25-24-21-18-17-19-22-24/h17-19,21-22H,2-16,20,23H2,1H3
- InChI Key: QDYGCAOQFANHSG-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 346.32376
- Monoisotopic Mass: 346.323565959g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 18
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.9
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
- LogP: 8.32690
Benzene,(octadecyloxy)- Related Literature
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Claes-Henrik Andersson,Leif Nyholm,Helena Grennberg Dalton Trans. 2012 41 2374
-
Tamer El Malah,Artur Ciesielski,Luc Piot,Sergey I. Troyanov,Uwe Mueller,Steffen Weidner,Paolo Samorì,Stefan Hecht Nanoscale 2012 4 467
-
Ailong Fan,Suresh Valiyaveettil,Jagadese J. Vittal CrystEngComm 2003 5 38
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